Cas no 1261499-02-8 (3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl)

3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl is a fluorinated biphenyl derivative characterized by the presence of two trifluoromethyl groups and a methoxy substituent. This compound is of interest in pharmaceutical and agrochemical research due to the electron-withdrawing properties of the trifluoromethyl groups, which enhance metabolic stability and influence binding interactions. The methoxy group further modulates electronic and steric properties, making it a versatile intermediate in the synthesis of bioactive molecules. Its rigid biphenyl scaffold provides structural diversity for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound's high purity and well-defined structure ensure reproducibility in synthetic applications.

3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl structure

1261499-02-8 structure

Product Name:3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl

CAS No:1261499-02-8

MF:C₁₅H₁₀F₆O

MW:320.22972536087

CID:4789677

Update Time:2025-10-22

3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl Chemical and Physical Properties

Names and Identifiers

- 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl
- Inchi： 1S/C15H10F6O/c1-22-11-7-9(6-10(8-11)14(16,17)18)12-4-2-3-5-13(12)15(19,20)21/h2-8H,1H3
- InChI Key： SMHGUZNDXPFUHI-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C1C=C(C=C(C(F)(F)F)C=1)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 364
XLogP3: 5.3
Topological Polar Surface Area: 9.2

3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A011000552-1g	3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl	1261499-02-8	97%	1g	$1475.10	2023-09-03

3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl Related Literature

1. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Additional information on 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl

Comprehensive Overview of 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl (CAS No. 1261499-02-8)

3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl (CAS No. 1261499-02-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound, characterized by its unique biphenyl core and trifluoromethyl substituents, offers exceptional chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3,2'-bis(trifluoromethyl)-5-methoxybiphenyl", "applications of trifluoromethyl biphenyl derivatives", and "CAS 1261499-02-8 suppliers", reflecting its growing relevance in modern chemical applications.

The molecular structure of 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl features two trifluoromethyl groups at the 3 and 2' positions, along with a methoxy group at the 5 position. This arrangement enhances its lipophilicity and electron-withdrawing properties, which are critical for its role in drug discovery and material science. Recent trends in green chemistry and sustainable synthesis have also sparked interest in optimizing the production of this compound, with queries such as "eco-friendly synthesis of biphenyl derivatives" gaining traction. Its compatibility with cross-coupling reactions and catalytic processes further underscores its versatility.

In the pharmaceutical industry, 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl is explored as a key building block for small molecule therapeutics, particularly in the development of kinase inhibitors and anti-inflammatory agents. The trifluoromethyl groups contribute to improved metabolic stability and bioavailability, addressing common challenges in drug design. Searches like "trifluoromethyl biphenyl in drug development" and "CAS 1261499-02-8 pharmacological uses" highlight its potential in this domain. Additionally, its applications extend to liquid crystals and organic electronics, where its structural rigidity and electronic properties are highly valued.

From a commercial perspective, the demand for 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl is driven by its niche applications and limited availability. Suppliers and manufacturers often encounter queries such as "high-purity 1261499-02-8 for research" and "bulk orders of trifluoromethyl biphenyl compounds". Quality control and scalability remain focal points, with advancements in continuous flow chemistry offering promising solutions. The compound's stability under various conditions also makes it a candidate for high-performance coatings and specialty polymers, aligning with the growing demand for advanced functional materials.

In summary, 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl (CAS No. 1261499-02-8) represents a critical intersection of chemistry, innovation, and industrial application. Its multifaceted utility in pharmaceuticals, agrochemicals, and materials science ensures its continued relevance. As research progresses, keywords like "novel biphenyl derivatives 2024" and "CAS 1261499-02-8 patents" will likely dominate search trends, reflecting the compound's evolving role in cutting-edge science and technology.